Cas no 584-79-2 (allethrin)

• Product Name: allethrin
• CAS No: 584-79-2
• MF: C₁₉H₂₆O₃
• MW: 302.407946109772
• MDL: MFCD00045443
• CID: 38509
• PubChem ID: 24868814
• Update Time: 2026-05-14

allethrin Chemical and Physical Properties

Names and Identifiers

• allethrin
• Pallethrin
• Pynamin
• (+-)-3-allyl-2-methyl-4-oxocyclopent-2-enyl 2,2-dimethyl-3-(2-methylpropen-1-yl)cyclopropanecarboxylate
• bioallethrin
• (R,S)-3-ally-2-methyl-4-oxo-cyclopent-2-enyl-(1R)-chrysanthemate
• D-allethrin
• Allethrin Solution
• (±)-3-allyl-2-methyl-4-oxocyclopent-2-enyl (±)-cis-trans-chrysanthemate
• (1Ξ)-2-methyl-4-oxo-3-(prop-2-en-1-yl)cyclopent-2-en-1-yl (1Ξ,3Ξ)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate
• (RS)-3-allyl-2-methyl-4-oxocyclopent-2-enyl (1RS)-cis-trans-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate
• (RS)-3-allyl-2-methyl-4-oxocyclopent-2-enyl (1RS,3RS
• 1RS,3SR)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopro
• (+/-)-2,2-dimethyl-3-(2-methylpropenyl)cyclopropanecarboxylic acid 2-allyl-4-hydroxy-3-methyl-2-cyclopenten-1-one ester

• MDL： MFCD00045443
• Inchi： InChI=1S/C19H26O3/c1-7-8-13-12(4)16(10-15(13)20)22-18(21)17-14(9-11(2)3)19(17,5)6/h7,9,14,16-17H,1,8,10H2,2-6H3
• InChI Key： ZCVAOQKBXKSDMS-UHFFFAOYSA-N
• SMILES： C=CCC1=C(C)C(CC1=O)OC(=O)C2C(C=C(C)C)C2(C)C
• BRN： 2294836

Computed Properties

• Exact Mass: 302.18800
• Monoisotopic Mass: 302.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: A transparent amber colored viscous liquid
• Density: 1.01
• Boiling Point: 160ºC
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: 1.5065
• PSA: 43.37000
• LogP: 4.00200

allethrin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H332,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 3082
• WGK Germany：3
• Hazard Category Code： 20/22-50/53
• Safety Instruction： S36-S60-S61-S36/37-S24/25-S23
• RTECS：GZ1925000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20/22; R50/53
• Packing Group：III
• Hazard Level：6.1(b)